Cas no 2228245-46-1 (1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid
• CAS No: 2228245-46-1
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 6423188
• PubChem ID: 165741800
• Update Time: 2025-05-19

1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid
• 2228245-46-1
• EN300-1963140
• 1-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H11F3N2O2/c1-15-6(4-7(14-15)10(11,12)13)5-9(2-3-9)8(16)17/h4H,2-3,5H2,1H3,(H,16,17)
• InChI Key： OWBJVKJGMPJUEP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC2(C(=O)O)CC2)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 248.07726208g/mol
• Monoisotopic Mass: 248.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid (CAS No. 2228245-46-1)

1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid (CAS No. 2228245-46-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropane carboxylic acid backbone with a 1-methyl-3-(trifluoromethyl)-1H-pyrazole moiety, offering versatile reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to modulate biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for trifluoromethylated compounds like CAS 2228245-46-1 has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on fluorine-containing pharmaceuticals, a hot topic in medicinal chemistry. The compound’s pyrazole ring further enhances its appeal, as pyrazole derivatives are known for their anti-inflammatory, antimicrobial, and anticancer properties. Such attributes make 1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid a candidate for probing new therapeutic pathways.

Synthetic routes to CAS 2228245-46-1 often involve multi-step processes, including cyclopropanation and pyrazole functionalization. Optimizing these methods is a key area of investigation, especially for scalable production. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing the compound’s purity and structural integrity. These details are vital for researchers who frequently search for "synthesis of trifluoromethyl pyrazole derivatives" or "applications of cyclopropane carboxylic acids."

Beyond pharmaceuticals, 1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid has potential in material science. Its rigid cyclopropane ring and electron-withdrawing trifluoromethyl group could contribute to advanced polymer designs or liquid crystal formulations. This versatility addresses another trending query: "fluorinated compounds in material science." As industries seek sustainable alternatives, the compound’s stability under harsh conditions makes it a subject of interest for high-performance applications.

Environmental and regulatory considerations are also part of the discourse around CAS 2228245-46-1. While not classified as hazardous, its persistence and biodegradability are under scrutiny, reflecting broader concerns about PFAS alternatives and green chemistry. Researchers are exploring eco-friendly synthesis methods to align with global sustainability goals, a topic frequently searched as "green synthesis of fluorinated compounds."

In summary, 1-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethyl}cyclopropane-1-carboxylic acid represents a convergence of innovation in drug design, materials, and sustainable chemistry. Its CAS 2228245-46-1 identifier serves as a gateway for further exploration, bridging gaps between academic research and industrial applications. As interest in fluorine chemistry and heterocyclic scaffolds continues to rise, this compound is poised to remain a focal point in scientific advancements.